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Compound of Interest

Compound Name: Enofelast

Cat. No.: B1667061

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Executive Summary

Enofelast is a chemical entity identified by the CAS number 127035-60-3 and is classified as a
potential anti-asthmatic agent. Despite its classification, a comprehensive review of publicly
available scientific literature, preclinical studies, and clinical trial data reveals a significant gap
in the understanding of its specific mechanism of action in inflammatory responses. At present,
there is no detailed information regarding its molecular targets, the signaling pathways it
modulates, or quantitative data on its anti-inflammatory efficacy. This guide summarizes the
currently available information and highlights the areas where further research is critically
needed to elucidate the pharmacological profile of enofelast.

Chemical and Physical Properties

Enofelast is a small molecule with the following identifiers:

IUPAC Name: 4-[(E)-2-(4-fluorophenyl)ethenyl]-2,6-dimethylphenol[1]

Molecular Formula: C1eH1sFO[1][2]

Molecular Weight: 242.29 g/mol [1][2]

CAS Number: 127035-60-3[1]
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e Synonyms: BI-L-239[1]

Pharmacological Classification

Enofelast is classified as an anti-asthmatic agent within the NCI Thesaurus, suggesting a
potential role in mitigating inflammatory processes associated with asthma.[2] However, the
specific basis for this classification and the underlying mechanism to achieve this effect are not
detailed in the available resources.

Mechanism of Action in Inflammatory Responses: A
Knowledge Gap

A thorough search of scientific databases and literature reveals a lack of published studies
detailing the mechanism of action of enofelast. Key information that is currently unavailable
includes:

Molecular Targets: The specific proteins, receptors, or enzymes that enofelast interacts with
to exert its potential anti-inflammatory effects are unknown.

» Signaling Pathways: There is no information on which intracellular signaling cascades, such
as NF-kB, MAPK, or JAK-STAT pathways, are modulated by enofelast.

o Quantitative Efficacy Data: No preclinical or clinical data summarizing the dose-response
relationships, IC50 values against inflammatory mediators, or efficacy in animal models of
inflammation have been made public.

o Experimental Protocols: Without published studies, the methodologies for any experiments
that may have been conducted remain proprietary.

Future Directions and Research Imperatives

To understand the therapeutic potential of enofelast, a systematic investigation into its
mechanism of action is required. The following experimental approaches would be crucial:

o Target Identification and Validation:

o Experimental Workflow:
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Mass Spectrometry
(Target Identification)

Enofelast Affinity Chromatography /
Pull-down Assays

Target Validation Binding Assays
(e.g., siRNA, CRISPR) (e.g., SPR, ITC)
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Workflow for Target Identification of Enofelast.
e In Vitro Anti-inflammatory Assays:

o Methodology: Utilize cell-based assays (e.g., macrophages, endothelial cells) stimulated
with inflammatory agents (e.g., LPS, TNF-a) to measure the effect of enofelast on the
production of key inflammatory mediators.

o Quantitative Data to Collect:

Inflammatory Mediator Assay Type Metric

Pro-inflammatory

Cytokines (TNF-q, IL-6, ELISA, gPCR IC50, % Inhibition
IL-1B)

Prostaglandins (PGE-2) EIA IC50, % Inhibition
Nitric Oxide (NO) Griess Assay IC50, % Inhibition

| Adhesion Molecules (VCAM-1, ICAM-1) | Western Blot, Flow Cytometry | Fold Change |
» Signaling Pathway Analysis:

o Methodology: Employ techniques such as Western blotting and reporter gene assays to
determine the effect of enofelast on the phosphorylation status and activity of key proteins
in major inflammatory signaling pathways.

o Signaling Pathway Diagram:
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Hypothesized Signaling Pathways Potentially Modulated by Enofelast.
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Conclusion

While enofelast is cataloged as a potential anti-asthmatic agent, there is a clear and significant
lack of publicly available data to substantiate this classification and detail its mechanism of
action. The scientific community, including researchers, scientists, and drug development
professionals, must undertake foundational research to characterize the pharmacological
properties of enofelast. The experimental workflows and assays outlined in this guide provide
a roadmap for initiating such an investigation. Until such data becomes available, the
therapeutic potential and mechanism of action of enofelast in inflammatory responses remain
speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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